Cas no 98786-04-0 (Benzene, 1,3-bis[4-[(4-chlorophenyl)sulfonyl]phenoxy]-)

• Product Name: Benzene, 1,3-bis[4-[(4-chlorophenyl)sulfonyl]phenoxy]-
• CAS No: 98786-04-0
• MF: C₃₀H₂₀Cl₂O₆S₂
• MW: 611.512204170227
• CID: 1991325
• PubChem ID: 71332074
• Update Time: 2025-04-21

Benzene, 1,3-bis[4-[(4-chlorophenyl)sulfonyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis[4-[(4-chlorophenyl)sulfonyl]phenoxy]-
• 1,3-bis[4-(4-chlorophenyl)sulfonylphenoxy]benzene
• 1,1'-[1,3-Phenylenebis(oxy)]bis[4-(4-chlorobenzene-1-sulfonyl)benzene]
• DTXSID10760582
• 98786-04-0

• Inchi： 1S/C30H20Cl2O6S2/c31-21-4-12-27(13-5-21)39(33,34)29-16-8-23(9-17-29)37-25-2-1-3-26(20-25)38-24-10-18-30(19-11-24)40(35,36)28-14-6-22(32)7-15-28/h1-20H
• InChI Key： PJFMQOXIVKBVAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(=CC=1)OC1C=CC=C(C=1)OC1C=CC(=CC=1)S(C1C=CC(=CC=1)Cl)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 610.0078361Da
• Monoisotopic Mass: 610.0078361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 104Ų